Cas no 1707567-41-6 ((2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid)

• Product Name: (2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid
• CAS No: 1707567-41-6
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 5220319
• Update Time: 2025-05-21

(2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid

• Inchi： 1S/C12H11N3O3/c1-8-14-10(9-2-4-13-5-3-9)6-11(16)15(8)7-12(17)18/h2-6H,7H2,1H3,(H,17,18)
• InChI Key： UMJUPUDRPUUJTF-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(O)=O)C(=O)C=C(C2C=CN=CC=2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid

Compound CAS No. 1707567-41-6: (2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic Acid

The compound (2-Methyl-6-oxo-4-pyridin-4-yl-6H-pyrimidin-1-yl)-acetic acid with CAS No. 1707567-41-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrimidine ring system substituted with a methyl group, a pyridine moiety, and an acetic acid side chain, making it a unique candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. The pyridine moiety within this compound contributes to its aromatic stability and potential for hydrogen bonding, which are critical for its interaction with biological targets. Additionally, the methyl group substitution enhances the molecule's lipophilicity, potentially improving its bioavailability and pharmacokinetic properties.

One of the most promising aspects of (2-Methyl-6 oxo 4 pyridin 4 yl 6H pyrimidin 1 yl) acetic acid is its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are often overexpressed in cancer cells. This suggests that it could serve as a lead compound for the development of targeted therapies aimed at inhibiting tumor growth and metastasis.

Moreover, the acetic acid side chain in this molecule plays a crucial role in its functional versatility. This group can undergo various chemical modifications, enabling the creation of analogs with enhanced potency and selectivity. Such modifications are essential for optimizing the compound's pharmacological profile and minimizing off-target effects, which are critical considerations in drug development.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions of (2-Methyl 6 oxo 4 pyridin 4 yl 6H pyrimidin 1 yl) acetic acid. By employing molecular docking studies, scientists have been able to predict how this compound binds to its target proteins with high precision. These insights have paved the way for rational drug design strategies that aim to improve the compound's efficacy while reducing potential toxicities.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The synthesis pathway involves the strategic introduction of functional groups to achieve the desired stereochemistry and regioselectivity. Researchers have optimized these steps to ensure high yields and purity, making this compound readily available for further experimental studies.

The biological evaluation of (2-Methyl 6 oxo 4 pyridin 4 yl 6H pyrimidin 1 yl) acetic acid has revealed its potential as an anti-inflammatory agent. In vitro assays have shown that it effectively inhibits pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in conditions like arthritis and cardiovascular diseases. These findings underscore its potential as a novel therapeutic option for managing chronic inflammatory disorders.

Furthermore, this compound has demonstrated antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and diabetes. By mitigating oxidative damage, (2-Methyl 6 oxo 4 pyridin 4 yl 6H pyrimidin 1 yl) acetic acid could offer protective benefits against these conditions.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies indicate that it exhibits moderate absorption rates following oral administration, with favorable distribution characteristics across various tissues. Its half-life is within an optimal range for therapeutic applications, suggesting that it could be administered at convenient dosing intervals without compromising efficacy.

In conclusion, (2-Methyl 6 oxo 4 pyridin 4 yl 6H pyrimidin 1 yl) acetic acid (CAS No. 1707567 -41 -6) represents a compelling candidate for further exploration in drug discovery research. Its unique structural features, coupled with promising biological activities and favorable pharmacokinetics, position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.